Cas no 1261875-08-4 (6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile)

• Product Name: 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile
• CAS No: 1261875-08-4
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4994847
• Update Time: 2025-10-29

6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)11-4-2-10(3-5-11)12-7-9(8-18)1-6-13(12)19/h1-7H,19H2
• InChI Key： UHRAQMVDNSUUFA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C#N)C=CC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8

Additional information on 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile

Introduction to 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261875-08-4)

6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile, a compound with the chemical identifier CAS No. 1261875-08-4, represents a significant advancement in the field of pharmaceutical chemistry and materials science. This compound, characterized by its biphenyl core structure modified with an amino group at the 6-position and a trifluoromethyl group at the 4'-position, along with a nitrile group at the 3-position, has garnered considerable attention due to its unique chemical properties and potential applications.

The molecular structure of 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile contributes to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the amino group and the nitrile group provides multiple sites for further functionalization, enabling chemists to tailor its properties for specific applications. Additionally, the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in biphenyl derivatives due to their role in developing novel therapeutic agents. The structural motif of biphenyl is frequently found in biologically active compounds, including kinase inhibitors and antimicrobial agents. The introduction of fluorine atoms into aromatic rings is a well-established strategy to improve pharmacokinetic profiles, and 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile exemplifies this approach.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions are integral to numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The unique structure of 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile allows it to interact with specific binding pockets on target proteins, potentially disrupting harmful interactions and restoring normal cellular function.

Recent studies have highlighted the compound's efficacy in preclinical models as a modulator of signaling pathways involved in cell proliferation and differentiation. For instance, research has demonstrated that derivatives of biphenyl containing trifluoromethyl groups can inhibit the activity of kinases, which are enzymes that play a critical role in cell signaling. The amino and nitrile groups further enhance its binding affinity by forming hydrogen bonds and coordinate covalent interactions with key residues in the target protein.

The synthesis of 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a biphenyl precursor, followed by selective functionalization at the desired positions using palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. The introduction of the trifluoromethyl group is often achieved through metal-halogen exchange followed by reaction with fluorinating agents.

The trifluoromethyl group is particularly noteworthy for its ability to modulate electronic properties and metabolic stability. In drug design, compounds with trifluoromethyl groups are often preferred due to their enhanced binding affinity and resistance to metabolic degradation. This makes 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile an attractive candidate for further development into a lead compound for new drugs.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluoroaromatic compounds are widely used in organic electronics due to their favorable electronic properties. The presence of fluorine atoms in 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile could make it suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials.

The growing body of research on biphenyl derivatives underscores their importance as building blocks for innovative chemical entities. The ability to modify these structures while maintaining or enhancing their biological activity opens up numerous possibilities for drug discovery and material development. As synthetic methodologies continue to evolve, compounds like 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile will undoubtedly play a pivotal role in shaping the future of chemistry.

In conclusion, CAS No. 1261875-08-4, corresponding to 6-Amino-4'-(trifluoromethyl)biphenyl-3-carbonitrile, is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration as a lead compound for drug development and as a component in advanced materials. As research progresses, we can expect even more innovative applications for this remarkable molecule.